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Compound of Interest

N-3-Oxo-Dodecanoyl-L -
Compound Name: ,
Homoserine Lactone

Cat. No.: B179876

Essential Safety and Handling Guide for N-3-
Oxo-Dodecanoyl-L-Homoserine Lactone

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of N-3-Oxo-Dodecanoyl-L-Homoserine Lactone.

This document provides critical safety and logistical information for the proper management of
N-3-Oxo-Dodecanoyl-L-Homoserine Lactone in a laboratory setting. Adherence to these
guidelines is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

N-3-Oxo-Dodecanoyl-L-Homoserine Lactone is classified as Acute toxicity, oral 4, with the
hazard statement H302: Harmful if swallowed.[1][2] While it is not classified as a hazardous
waste, it should be handled with care to avoid ingestion, inhalation, and contact with skin and
eyes.[3]

GHS Hazard Summary Table:
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, ) H302: Harmful if
4 Warning
Oral swallowed[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling N-3-Oxo-Dodecanoyl-L-Homoserine
Lactone in its solid form or in solution.

Recommended Personal Protective Equipment:

Body Part Protection Specification

ANSI Z87.1-compliant safety
Eyes Safety Glasses o ]
glasses with side shields.

Nitrile or Neoprene gloves are
recommended. Ensure gloves

Hands Chemical-resistant gloves are compatible with the solvent
being used (see solvent

compatibility table below).

Standard, fully-buttoned
Body Laboratory Coat
laboratory coat.

A NIOSH-approved respirator

may be necessary for large
Respiratory Not generally required guantities or when generating

dust. Work in a well-ventilated

area or a chemical fume hood.

Glove Selection for Common Solvents:

As N-3-Oxo-Dodecanoyl-L-Homoserine Lactone is often dissolved in Dimethyl Sulfoxide
(DMSO) or Dimethylformamide (DMF)[3], proper glove selection is critical.
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Solvent Recommended Glove Material
Dimethyl Sulfoxide (DMSO) Nitrile, Neoprene
Dimethylformamide (DMF) Nitrile, Neoprene

Note: Always consult the glove manufacturer's chemical resistance guide for specific

breakthrough times and performance data.
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PPE Selection Workflow for N-3-Oxo-Dodecanoyl-L-Homoserine Lactone Handling

Hazard Assessment

Start: Handling N-3-Oxo-Dodecanoyl-L-Homoserine Lactone

PPE Selection

Required PPE:

Required PPE: - Lab Coat

- Lab Coat
- Safety Glasses
- Gloves (Nitrile/Neoprene)

- Safety Glasses
- Solvent-Resistant Gloves
(Check compatibility chart)

Work in a well-ventilated area or fume hood

Action

Y

Proceed with experiment

Click to download full resolution via product page

PPE Selection Workflow Diagram

Handling and Storage Procedures
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Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Wash hands thoroughly after handling and before breaks.[1][3]

e Do not eat, drink, or smoke when using this product.[1]

e N-3-Oxo-Dodecanoyl-L-Homoserine Lactone is supplied as a crystalline solid.[3]

e Stock solutions can be prepared by dissolving the solid in an organic solvent such as DMSO
or dimethylformamide, with a solubility of approximately 20 mg/ml.[3] The use of ethanol or
other primary alcohols is not recommended as they can open the lactone ring.[3]

Storage:

e Store at -20°C for long-term stability.[4]

e The product is stable for at least 2 years when stored at -20°C.[4]
o Keep container tightly closed in a dry and well-ventilated place.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination. Although not classified as
hazardous waste, it should not be disposed of in the regular trash or down the sanitary sewer
without following institutional guidelines.

Disposal Protocol:
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Waste Type

Disposal Method

Solid N-3-Oxo-Dodecanoyl-L-Homoserine

Lactone

- Collect in a clearly labeled, sealed container. -
Dispose of as chemical waste through your
institution's Environmental Health and Safety
(EHS) office. - Do not place in laboratory trash

cans intended for custodial pickup.

Solutions of N-3-Oxo-Dodecanoyl-L-

Homoserine Lactone

- Collect in a sealed, labeled container
compatible with the solvent used. - Dispose of
as chemical waste via your institution's EHS

office. - Do not pour down the drain.

Contaminated Labware (e.qg., pipette tips, tubes)

- Collect in a designated, lined container. -
Dispose of as solid chemical waste through your

institution's EHS office.

Empty Product Containers

- Rinse thoroughly with an appropriate solvent. -
Collect the rinsate for disposal as chemical
waste. - Deface the label and dispose of the
empty container in the regular trash, if permitted

by your institution.

General Disposal Guidance:

» Do not allow the product or large quantities of it to enter sewers or surface/ground water.[1]

The compound is classified as Water hazard class 1 (Self-assessment): slightly hazardous

for water.[1]

o Always consult with your institution's EHS office for specific disposal procedures, as

regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
http://biotech.gsu.edu/core/Documents/pdfs/glove_chemical_resistant_chart.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b179876#personal-protective-equipment-for-handling-n-3-oxo-dodecanoyl-l-homoserine-lactone
https://www.benchchem.com/product/b179876#personal-protective-equipment-for-handling-n-3-oxo-dodecanoyl-l-homoserine-lactone
https://www.benchchem.com/product/b179876#personal-protective-equipment-for-handling-n-3-oxo-dodecanoyl-l-homoserine-lactone
https://www.benchchem.com/product/b179876#personal-protective-equipment-for-handling-n-3-oxo-dodecanoyl-l-homoserine-lactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

